molecular formula C9H12ClNO B15236567 (S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL

(S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL

Cat. No.: B15236567
M. Wt: 185.65 g/mol
InChI Key: KUUZGJDTKWZPKE-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL is a chiral β-amino alcohol characterized by a 2-chloro-4-methylphenyl substituent on the ethanolamine backbone. This compound’s stereochemistry (S-configuration) and substituted aromatic ring likely influence its biological activity, particularly in targeting protein degradation or enzyme interactions, though specific applications require further validation.

Properties

Molecular Formula

C9H12ClNO

Molecular Weight

185.65 g/mol

IUPAC Name

(2S)-2-amino-2-(2-chloro-4-methylphenyl)ethanol

InChI

InChI=1S/C9H12ClNO/c1-6-2-3-7(8(10)4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1

InChI Key

KUUZGJDTKWZPKE-SECBINFHSA-N

Isomeric SMILES

CC1=CC(=C(C=C1)[C@@H](CO)N)Cl

Canonical SMILES

CC1=CC(=C(C=C1)C(CO)N)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chloro-4-methylbenzaldehyde and an appropriate amine.

    Reaction Conditions: The reaction conditions often involve the use of solvents like ethanol or methanol, and catalysts such as acids or bases to facilitate the reaction.

    Chiral Resolution: To obtain the (S)-enantiomer, chiral resolution techniques such as chromatography or the use of chiral auxiliaries may be employed.

Industrial Production Methods

In an industrial setting, the production of (S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often incorporating advanced techniques like automated synthesis and real-time monitoring of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form different amine derivatives.

    Substitution: The chlorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

    Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) are used under basic conditions.

Major Products

The major products formed from these reactions include various substituted aromatic compounds, amine derivatives, and oxidized products like ketones and aldehydes.

Scientific Research Applications

(S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.

    Biology: The compound is studied for its potential biological activity, including its effects on enzymes and receptors.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

    Industry: It is used in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of (S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which it is used.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Comparison of Key Parameters

Compound Name Substituents Molecular Formula Molar Mass (g/mol) Notable Properties
(S)-2-Amino-2-(2-chloro-4-methylphenyl)ethan-1-OL (Target) 2-Cl, 4-Me C₉H₁₂ClNO ~199.65* Hypothesized applications in antitumor agents; stereospecific synthesis required.
(S)-2-Amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid 2,4-diCl (benzyl) C₁₃H₁₂Cl₂N₂O₂ 299.15 IC₅₀ ≈ 2,6-diCl analog; ΔG = -6.4 kcal/mol; H-bond with Gln215 (2.202 Å) .
(S)-2-Amino-2-(3-chloro-5-fluorophenyl)ethan-1-OL 3-Cl, 5-F C₈H₈ClFNO 223.16 CAS 1323966-31-9; commercial availability; no explicit bioactivity reported.
(S)-2-Amino-2-(3-fluoro-4-(trifluoromethyl)phenyl)ethan-1-OL 3-F, 4-CF₃ C₉H₉F₄NO 223.17 Enhanced hydrophobicity; potential for CNS-targeted applications due to CF₃ group.
(2S)-2-Amino-2-(4-bromophenyl)ethan-1-OL 4-Br C₈H₁₀BrNO 216.08 Bromine’s steric bulk; storage: dark, inert atmosphere .

*Estimated based on substituent contributions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.